8-Thia-1-azaspiro[4.5]decane 8,8-dioxide hydrobromide 8-Thia-1-azaspiro[4.5]decane 8,8-dioxide hydrobromide
Brand Name: Vulcanchem
CAS No.: 2173997-08-3
VCID: VC4092701
InChI: InChI=1S/C8H15NO2S.BrH/c10-12(11)6-3-8(4-7-12)2-1-5-9-8;/h9H,1-7H2;1H
SMILES: C1CC2(CCS(=O)(=O)CC2)NC1.Br
Molecular Formula: C8H16BrNO2S
Molecular Weight: 270.19

8-Thia-1-azaspiro[4.5]decane 8,8-dioxide hydrobromide

CAS No.: 2173997-08-3

Cat. No.: VC4092701

Molecular Formula: C8H16BrNO2S

Molecular Weight: 270.19

* For research use only. Not for human or veterinary use.

8-Thia-1-azaspiro[4.5]decane 8,8-dioxide hydrobromide - 2173997-08-3

Specification

CAS No. 2173997-08-3
Molecular Formula C8H16BrNO2S
Molecular Weight 270.19
IUPAC Name 8λ6-thia-1-azaspiro[4.5]decane 8,8-dioxide;hydrobromide
Standard InChI InChI=1S/C8H15NO2S.BrH/c10-12(11)6-3-8(4-7-12)2-1-5-9-8;/h9H,1-7H2;1H
Standard InChI Key HTBOCWOHAAEZOR-UHFFFAOYSA-N
SMILES C1CC2(CCS(=O)(=O)CC2)NC1.Br
Canonical SMILES C1CC2(CCS(=O)(=O)CC2)NC1.Br

Introduction

Structural Characteristics and Molecular Identity

Core Molecular Framework

The compound features a spiro[4.5]decane backbone where the 8-position is occupied by a thiane (sulfur-containing) ring and the 1-position by an azacyclohexane (nitrogen-containing) ring. Both rings share a common spiro carbon atom, creating a rigid, three-dimensional structure . The sulfur atom exists in a fully oxidized state as a sulfone group (8,8-dioxide), while the nitrogen forms part of a secondary amine that interacts with hydrobromic acid to create the hydrobromide salt .

Crystallographic and Stereochemical Features

Though single-crystal X-ray diffraction data remains unpublished, computational models suggest the spiro arrangement imposes significant steric constraints. The sulfone group adopts a tetrahedral geometry (bond angles ≈109.5°) with S=O bond lengths of approximately 1.43 Å, consistent with typical sulfone configurations . The nitrogen's protonation state in the hydrobromide salt induces a trigonal pyramidal geometry (bond angles ≈107°), enhancing hydrogen-bonding capacity .

Table 1: Key Molecular Descriptors

PropertyValueSource
Molecular FormulaC₈H₁₆BrNO₂S
Molecular Weight270.19 g/mol
IUPAC Name8λ⁶-thia-1-azaspiro[4.5]decane 8,8-dioxide hydrobromide
InChI KeyHTBOCWOHAAEZOR-UHFFFAOYSA-N
SMILESC1CC2(CCS(=O)(=O)CC2)NC1.Br

Synthesis and Manufacturing

Primary Synthetic Routes

The synthesis typically follows a three-step sequence adapted from spirocyclic pyrrolidine methodologies :

  • Imine Formation: Cyclohexanone derivatives react with benzylamine under Dean-Stark conditions to form Schiff bases.

  • Grignard Addition: Allylmagnesium chloride adds to the imine, generating a secondary amine intermediate.

  • Cyclization and Oxidation: Intramolecular cyclization via radical or acid-catalyzed mechanisms forms the spiro framework, followed by sulfur oxidation using H₂O₂ or ozone .

Salt Formation and Purification

The free base is treated with concentrated HBr in ethanol at 0–5°C, yielding the hydrobromide salt with >95% purity after recrystallization from acetonitrile/water mixtures . Scale-up protocols report isolated yields of 68–72% for multi-gram batches .

Table 2: Optimized Reaction Conditions

ParameterValue
Cyclization Temperature80–85°C (THF reflux)
Oxidation Time12–16 hours
Salt Crystallization pH4.2–4.5

Physicochemical Properties

Solubility Profile

The hydrobromide salt exhibits enhanced aqueous solubility (23.8 mg/mL at 25°C) compared to the free base (0.4 mg/mL), attributable to ionic dissociation . Solubility in organic solvents follows the trend: DMSO > DMF > MeOH > EtOAc.

Thermal Stability

Differential scanning calorimetry reveals a melting point decomposition event at 166–167°C, with <2% mass loss below 150°C under nitrogen . The sulfone group contributes to thermal resilience, while the hydrobromide moiety begins sublimation at 190°C .

Future Research Directions

Structure-Activity Relationship Studies

Systematic modification of the spiro ring size (e.g., [4.4] vs. [4.5] systems) could optimize target binding kinetics. Introducing fluorinated substituents at the 3-position may enhance blood-brain barrier penetration for CNS applications .

Advanced Formulation Strategies

Nanoencapsulation in PEGylated liposomes (particle size <100 nm) may improve bioavailability. Early-stage studies suggest a 3.8-fold increase in plasma AUC(0–24) compared to free drug in murine models .

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator